Cas no 1782656-65-8 (7-tert-butoxycarbonyl-3-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid)

• Product Name: 7-tert-butoxycarbonyl-3-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid
• CAS No: 1782656-65-8
• CID: 4615821
• Update Time: 2025-10-28

7-tert-butoxycarbonyl-3-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-tert-butoxycarbonyl-3-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid

Additional information on 7-tert-butoxycarbonyl-3-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid

Comprehensive Overview of 7-tert-butoxycarbonyl-3-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid (CAS No. 1782656-65-8)

The compound 7-tert-butoxycarbonyl-3-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid (CAS No. 1782656-65-8) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and an imidazo[1,5-a]pyrazine core, makes it a valuable building block for drug discovery and development. Researchers and chemists frequently search for this compound due to its relevance in synthesizing bioactive molecules, including kinase inhibitors and modulators of central nervous system (CNS) targets.

In recent years, the demand for Boc-protected heterocycles like 7-tert-butoxycarbonyl-3-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid has surged, driven by advancements in small-molecule drug discovery and medicinal chemistry. This compound's imidazo[1,5-a]pyrazine scaffold is particularly noteworthy, as it mimics privileged structures found in many FDA-approved drugs. Its carboxylic acid functionality further enhances its utility, allowing for easy derivatization via amide coupling or esterification reactions. These properties align with current trends in fragment-based drug design and high-throughput screening, making it a sought-after reagent in academic and industrial labs.

The synthesis and applications of CAS No. 1782656-65-8 are often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly interested in optimizing its production to minimize waste and energy consumption, reflecting broader industry shifts toward environmentally friendly protocols. Additionally, its role in peptide mimetics and proteolysis-targeting chimeras (PROTACs) has garnered attention, as these areas represent cutting-edge therapeutic strategies. Questions like "How to purify 7-tert-butoxycarbonyl-3-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid?" or "What solvents are compatible with this compound?" are common among synthetic chemists, highlighting its practical significance.

From a commercial perspective, CAS No. 1782656-65-8 is often listed by specialty chemical suppliers with detailed technical data sheets, including HPLC purity, melting point, and solubility data. Its stability under various conditions (e.g., temperature, pH) is a frequent topic of inquiry, especially for those working on scale-up processes. The compound's compatibility with automated synthesis platforms and parallel reaction systems also makes it a favorite in combinatorial chemistry workflows. As the pharmaceutical industry continues to explore novel heterocycles, the importance of this compound is expected to grow.

In summary, 7-tert-butoxycarbonyl-3-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid (CAS No. 1782656-65-8) is a versatile and scientifically relevant intermediate with broad applications in modern chemistry. Its structural features and functional groups align with key trends in drug development, green synthesis, and high-efficiency methodologies, ensuring its continued prominence in research and industrial settings.